Cas no 951891-05-7 (4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene)

• Product Name: 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene
• CAS No: 951891-05-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD09801174
• CID: 4722535
• Update Time: 2025-06-09

4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-DIMETHOXYPHENYL)-2-METHYL-1-BUTENE
• 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene

• MDL： MFCD09801174
• Inchi： 1S/C13H18O2/c1-10(2)8-9-11-6-5-7-12(14-3)13(11)15-4/h5-7H,1,8-9H2,2-4H3
• InChI Key： MCWCKJTXBRVGEV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCC(=C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Topological Polar Surface Area: 18.5

Additional information on 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene

Comprehensive Overview of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene (CAS No. 951891-05-7)

4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene (CAS No. 951891-05-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a butene backbone substituted with a 2,3-dimethoxyphenyl group and a methyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene is C₁₃H₁₆O₂, and its molecular weight is approximately 208.26 g/mol. The compound's structure can be visualized as a conjugated system with potential for electronic delocalization, which is a key factor in its reactivity and stability. This structural feature also influences its solubility and interaction with biological systems.

In recent years, the study of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene has been driven by its potential applications in the development of new pharmaceuticals. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. These properties are attributed to its ability to modulate various signaling pathways and enzymes involved in inflammation and oxidative stress.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory properties of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene could be a potential therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene has also been studied for its antioxidant activity. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that the compound exhibited strong radical scavenging activity, as measured by the DPPH assay. The researchers concluded that the presence of the methoxy groups on the phenyl ring contributes significantly to its antioxidant capacity.

The neuroprotective effects of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene have also been explored in preclinical studies. A study published in the Biochemical Pharmacology (2019) investigated the compound's ability to protect neuronal cells from oxidative stress-induced damage. The results showed that treatment with 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene significantly reduced cell death and improved cell viability in a dose-dependent manner. This suggests that the compound could have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene has been optimized using various synthetic routes to improve yield and purity. One common method involves the reaction of 2,3-dimethoxybenzaldehyde with an appropriate alkyl halide followed by Wittig reaction to form the desired butene derivative. The choice of solvent and reaction conditions plays a crucial role in achieving high yields and purity levels.

In addition to its biological activities, the physical properties of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene

The safety profile of 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene

In conclusion, 4-(2,3-Dimethoxyphenyl)-2-methyl-1-butene (CAS No. 951891-05-7)